Cas no 702-69-2 (7-Methyl-1,4-dioxaspiro[4.5]decan-8-one)

7-Methyl-1,4-dioxaspiro[4.5]decan-8-one Properties

Names and Identifiers

• 7-METHYL-1,4-DIOXA-SPIRO[4.5]DECAN-8-ONE
• 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one
• (±)-4,4-Ethylenedioxy-2-methylcyclohexanone
• 4,4-(Ethylenedioxy)-2-methylcyclohexanone
• 5,5-Ethylenedioxy-1-methylcyclohexan-2-one
• NSC 113128
• 1,4-Dioxaspiro[4.5]decan-8-one, 7-methyl-
• NSC113128
• AFCOTJOAYFEMMV-UHFFFAOYSA-N
• 0888AC
• AB69465
• FCH1153273
• AM806642
• SY033471
• AX8231673
• 4,4-ethylenedioxy-2-methyl-1-cyclohexanone
• ST24024546
• 9-methyl-1,4-dioxaspiro[4.5]decan-8-one
• 7-methyl-1,4-dioxaspiro[4,5
• 7-Methyl-1 pound not4-dioxaspiro[4.5]decan-8-one
• AKOS015999869
• SCHEMBL1187321
• DS-17949
• 7-methyl-1,4-dioxa-spiro[4.5]-decan-8-one
• A866638
• EN300-1723430
• 7-methyl-1,4-dioxaspiro[4,5]decan-8-one
• MFCD13189957
• CS-B1179
• Y10502
• NSC-113128
• 702-69-2
• DTXSID70297021
• DB-333780
• +Expand

• MDL： MFCD13189957
• InChIKey： AFCOTJOAYFEMMV-UHFFFAOYSA-N
• Inchi： 1S/C9H14O3/c1-7-6-9(3-2-8(7)10)11-4-5-12-9/h7H,2-6H2,1H3
• SMILES： O1C([H])([H])C([H])([H])OC21C([H])([H])C([H])([H])C(C([H])(C([H])([H])[H])C2([H])[H])=O

Computed Properties

• Exact Mass: 170.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 170.094294304g/mol
• Heavy Atom Count: 12
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.11860
• PSA: 35.53000
• Boiling Point: 98-100 ºC (4 Torr)
• Flash Point: 109.4±13.8 ºC,
• Solubility: Dissolution (60 g/l) (25 º C),
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),

7-Methyl-1,4-dioxaspiro[4.5]decan-8-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

7-Methyl-1,4-dioxaspiro[4.5]decan-8-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%